Cas no 116922-73-7 (1-(4-chloropyridin-3-yl)ethan-1-one)

• Product Name: 1-(4-chloropyridin-3-yl)ethan-1-one
• CAS No: 116922-73-7
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD11616890
• CID: 1006402
• PubChem ID: 14046677
• Update Time: 2025-11-01

1-(4-chloropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE,1-(4-CHLORO-3-PYRIDINYL)-
• 1-(4-chloro-3-pyridinyl)Ethanone
• 1-(4-chloropyridin-3-yl)ethanone
• CS-0054292
• AB64447
• ETHANONE, 1-(4-CHLORO-3-PYRIDINYL)-
• SCHEMBL1174534
• FT-0718019
• NTNGUMAHAAURPE-UHFFFAOYSA-N
• BS-14587
• 1-(4-CHLOROPYRIDIN-3-YL)ETHAN-1-ONE
• AKOS006316644
• 3-acetyl-4-chloropyridine
• 116922-73-7
• MFCD11616890
• SY327006
• 1-(4-Chloro-3-pyridyl)ethanone
• DA-15104
• 1-(4-chloropyridin-3-yl)ethan-1-one

• MDL： MFCD11616890
• Inchi： 1S/C7H6ClNO/c1-5(10)6-4-9-3-2-7(6)8/h2-4H,1H3
• InChI Key： NTNGUMAHAAURPE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(C)=O

Computed Properties

• Exact Mass: 155.0137915g/mol
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloropyridin-3-yl)ethan-1-one

1-(4-Chloropyridin-3-yl)ethan-1-one: A Comprehensive Overview

1-(4-Chloropyridin-3-yl)ethan-1-one, also known by its CAS number 116922-73-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and an acetone moiety. These structural elements contribute to its diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 1-(4-chloropyridin-3-yl)ethan-1-one can be represented as C₈H₆ClNO. The presence of the chloro substituent on the pyridine ring imparts specific electronic and steric properties that influence its reactivity and biological interactions. This compound is often synthesized through a series of well-documented chemical reactions, including the condensation of 4-chloropyridine with acetyl chloride or acetic anhydride, followed by appropriate purification steps.

In recent years, 1-(4-chloropyridin-3-yl)ethan-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a lead compound in the development of novel anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate the activity of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(4-chloropyridin-3-yl)ethan-1-one has also shown potential in the field of oncology. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, suggesting its utility as a potential anticancer agent. The mechanism of action is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation. Additionally, studies have explored its ability to enhance the efficacy of existing chemotherapeutic agents, potentially leading to more effective treatment strategies.

The pharmacokinetic properties of 1-(4-chloropyridin-3-yl)ethan-1-one have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has been found to have low toxicity in animal models, which is a crucial factor for its potential translation into clinical applications.

In the context of drug discovery, 1-(4-chloropyridin-3-yl)ethan-1-one serves as an important scaffold for the design and synthesis of novel compounds with enhanced biological activities. Chemists and pharmacologists have utilized this compound as a starting point to develop derivatives with improved potency, selectivity, and pharmacological profiles. For example, modifications to the chloro substituent or the acetone moiety have led to the identification of compounds with enhanced anti-inflammatory or anticancer properties.

The safety profile of 1-(4-chloropyridin-3-yl)ethan-1-one is another critical aspect that has been extensively evaluated. Toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects. Clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects.

In conclusion, 1-(4-chloropyridin-3-yl)ethan-1-one, identified by CAS number 116922-73-7, represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.